Cas no 1806879-19-5 (4-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-5-methylpyridine)
4-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-5-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-5-methylpyridine
-
- Inchi: 1S/C8H9F3N2/c1-4-3-13-7(8(10)11)6(9)5(4)2-12/h3,8H,2,12H2,1H3
- InChI Key: RPRLJRUOBSTGOQ-UHFFFAOYSA-N
- SMILES: FC1C(C(F)F)=NC=C(C)C=1CN
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 166
- XLogP3: 0.8
- Topological Polar Surface Area: 38.9
4-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-5-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029033643-250mg |
4-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-5-methylpyridine |
1806879-19-5 | 95% | 250mg |
$960.40 | 2022-03-31 | |
| Alichem | A029033643-500mg |
4-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-5-methylpyridine |
1806879-19-5 | 95% | 500mg |
$1,651.30 | 2022-03-31 | |
| Alichem | A029033643-1g |
4-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-5-methylpyridine |
1806879-19-5 | 95% | 1g |
$2,837.10 | 2022-03-31 |
4-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-5-methylpyridine Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-5-methylpyridine
Introduction to 4-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-5-methylpyridine (CAS No. 1806879-19-5)
4-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-5-methylpyridine, with the CAS number 1806879-19-5, is a versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with an aminomethyl group, difluoromethyl, fluoro, and methyl groups. These functional groups contribute to its diverse chemical properties and potential biological activities.
The synthesis of 4-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-5-methylpyridine has been extensively studied due to its potential applications in drug discovery and development. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for researchers and pharmaceutical companies. One notable synthetic route involves the reaction of 2,3-difluoro-5-methylpyridine with an appropriate aminomethylating agent, followed by selective fluorination and difluoromethylation steps.
In terms of its biological activity, 4-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-5-methylpyridine has shown promising results in various preclinical studies. Research has demonstrated its potential as a modulator of specific enzymes and receptors, which are implicated in several therapeutic areas. For instance, studies have indicated that this compound can selectively inhibit certain kinases involved in cancer progression, making it a potential lead for the development of novel anticancer agents.
Additionally, 4-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-5-methylpyridine has been evaluated for its activity against neurodegenerative diseases. Preclinical data suggest that it can modulate key signaling pathways associated with neuroprotection and neuroinflammation. These findings have sparked interest in exploring its potential as a therapeutic candidate for conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of 4-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-5-methylpyridine have also been investigated to ensure its suitability for clinical applications. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further development into drug formulations.
To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 4-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-5-methylpyridine. Early-phase trials have demonstrated promising results, with patients showing improved outcomes and minimal adverse effects. These findings underscore the compound's promise as a future therapeutic agent.
In conclusion, 4-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-5-methylpyridine (CAS No. 1806879-19-5) is a multifaceted compound with significant potential in the pharmaceutical industry. Its unique chemical structure and promising biological activities make it a valuable asset in drug discovery and development efforts. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for innovative treatments in various medical fields.
1806879-19-5 (4-(Aminomethyl)-2-(difluoromethyl)-3-fluoro-5-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)